Cas no 1351384-45-6 (3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester)

• Product Name: 3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester
• CAS No: 1351384-45-6
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• CID: 5178968
• Update Time: 2025-10-13

3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester

• Inchi： 1S/C10H8ClN3O2/c1-16-10(15)7-3-2-4-8(11)9(7)14-5-12-13-6-14/h2-6H,1H3
• InChI Key： MNSBBTGFEDENHZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(Cl)=C1N1C=NN=C1

Additional information on 3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester

Comprehensive Overview of 3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester (CAS No. 1351384-45-6)

3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester (CAS No. 1351384-45-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of triazole derivatives, which are widely recognized for their biological activity and versatility in drug design. The presence of both a chloro substituent and a triazole ring in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for triazole-based compounds has surged, driven by their role in developing antifungal agents, anticancer drugs, and crop protection chemicals. Researchers are particularly interested in 3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester due to its potential as a building block for small-molecule inhibitors and enzyme modulators. Its methyl ester group further enhances its solubility, making it suitable for various formulation studies.

The synthesis of CAS No. 1351384-45-6 typically involves multi-step reactions, including cyclization and esterification processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure its purity and structural integrity. Given the growing interest in green chemistry, efforts are also being made to optimize the synthesis route to minimize environmental impact.

One of the most frequently asked questions about 3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester revolves around its stability and storage conditions. Studies indicate that this compound is relatively stable under ambient conditions but should be stored in a cool, dry place away from light to prevent degradation. Its shelf life can be extended by using inert atmospheres or desiccants.

Another hot topic in the scientific community is the potential of triazole derivatives in addressing antimicrobial resistance. With the rise of drug-resistant pathogens, compounds like CAS No. 1351384-45-6 are being explored for their ability to target novel biological pathways. Preliminary studies suggest that modifications to its core structure could yield derivatives with enhanced efficacy against resistant strains.

From an industrial perspective, 3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester is also gaining traction as a key intermediate in the production of high-value specialty chemicals. Its compatibility with various reaction conditions makes it a versatile candidate for scale-up processes. Manufacturers are increasingly focusing on improving yield and cost-efficiency to meet the rising demand from the pharmaceutical and agrochemical sectors.

In summary, 3-Chloro-2-[1,2,4]triazol-4-yl-benzoic acid methyl ester (CAS No. 1351384-45-6) represents a promising compound with broad applications in modern chemistry and life sciences. Its unique properties, coupled with ongoing research into its derivatives, position it as a valuable asset in the quest for innovative therapeutic and agricultural solutions. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point of interdisciplinary research.